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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

Cat. No.: B046732 Get Quote

This guide provides immediate and essential safety and logistical information for the handling

and disposal of 1-Methyl-2-pyrrolidineethanol, tailored for researchers, scientists, and drug

development professionals. Following these procedures is critical for ensuring laboratory safety

and proper chemical management.

Chemical Identifier:

Name: 1-Methyl-2-pyrrolidineethanol

CAS Number: 67004-64-2[1][2]

Molecular Formula: C7H15NO[1][3]

Primary Hazards:

Harmful if swallowed.[1][3]

Causes skin irritation.[1][3]

Causes serious eye damage.[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Methyl-2-
pyrrolidineethanol. All PPE should be inspected prior to use and removed correctly to avoid
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skin contact.[1]

Protection Type Specification Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles.

An 8-inch minimum faceshield

is also required.

NIOSH (US) or EN 166 (EU)

approved.[1]

Hand Protection Chemical-resistant gloves.

Must satisfy Regulation (EU)

2016/425 and standard EN

374.[1]

Skin and Body Protection
Protective clothing to prevent

skin exposure.

No specific standard cited, but

full coverage is recommended.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation occurs. A type

ABEK (EN14387) respirator

filter is recommended.

NIOSH/MSHA or EN 149,

EN14387.[2][4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1][5] Use of a chemical fume hood is recommended.[4][6]

Ensure an eyewash station and safety shower are readily accessible.[7]

Remove all sources of ignition, as the substance is a combustible liquid.[1][2][8] Keep away

from heat, sparks, and open flames.[1][4][7]

Ground all metal parts of equipment to prevent the buildup of electrostatic charge.[1][5]

2. Handling the Chemical:

Avoid contact with skin and eyes.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/139513
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.spectrumchemical.com/media/sds/M1283_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://chempurebrand.com/wp-content/uploads/2022/01/sds-cas-872-50-4-N-Methyl-2-Pyrrolidone_CP-8880.pdf
https://pim-resources.coleparmer.com/sds/15720.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/139513
https://greenfield.com/wp-content/uploads/2019/03/Methyl-2-Pyrrolidone-NMP-SDS.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/15720.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.spectrumchemical.com/media/sds/M1283_AGHS.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid inhalation of vapor or mist.[1]

Do not eat, drink, or smoke when using this product.[9]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][5]

3. Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1][10]

Store in a cool place.[1] Containers that have been opened must be carefully resealed and

kept upright to prevent leakage.[1][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][11]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1] Seek immediate medical attention from an

ophthalmologist.[12]

Skin Contact: Wash off immediately with soap and plenty of water.[1] Remove all

contaminated clothing. If skin irritation occurs, consult a physician.[9]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Spills: Evacuate personnel to a safe area.[1] Use personal protective equipment. Contain the

spillage with non-combustible absorbent material (e.g., sand, earth, vermiculite) and collect it

for disposal in a suitable, closed container.[1] Prevent the product from entering drains.[1]

Disposal Plan
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]
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Waste material must be disposed of in accordance with local, national, and international

regulations.[1]

Do not mix with other waste. Leave chemicals in their original containers.[1]

Handle uncleaned containers as you would the product itself.[1]

Workflow for Handling 1-Methyl-2-pyrrolidineethanol
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Preparation
- Work in fume hood

- Check safety equipment
- Remove ignition sources

Don PPE
- Safety goggles & faceshield
- Chemical-resistant gloves

- Protective clothing
- Respirator (if needed)

Before handling

Chemical Handling
- Avoid skin/eye contact

- Avoid inhalation
- Use grounding

Ready for work

Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

After use

Spill Response
- Evacuate & ventilate

- Wear PPE
- Absorb with inert material

- Collect for disposal

If spill occurs

Waste Disposal
- Use licensed disposal company

- Do not mix waste
- Dispose of container as product

After experiment

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Methyl-2-pyrrolidineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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